Cioteronel
Overview
Description
Cioteronel is a cyclic ketone.
Scientific Research Applications
Scientific Discovery and Research Methodology:
Scientific Discovery Logic
Popper (1977) discusses the complexity of scientific discovery, emphasizing that science consists of multi-stage logical processes. This study highlights the challenges in posing well-formed scientific questions and designing appropriate studies, which is crucial for any drug-related research, including Cioteronel (Popper, 1977).
Evaluating Complex Interventions
Minary et al. (2019) present a framework to evaluate complex interventions in health research, which could be applicable in studying Cioteronel's effects. The authors emphasize the use of varied methods like randomized controlled trials and observational studies (Minary et al., 2019).
Pharmaceutical Research and Drug Discovery:
Pharmaceutical Research Analysis
Schwartzman and Cognato (1996) assess the scientific nature of pharmaceutical research, which can provide insights into the research processes for drugs like Cioteronel. They discuss how empirical methods dominate pharmaceutical research (Schwartzman & Cognato, 1996).
Drug-Side Effect Association
Ding, Tang, and Guo (2019) examine computational approaches to predict drug-side effect associations. Though this study is not directly about Cioteronel, the methodologies discussed could be relevant for its research (Ding, Tang, & Guo, 2019).
Specific Studies on Related Compounds or Methods:
Citicoline in Glaucoma
A study by Roberti et al. (2014) on the neuroprotective role of citicoline eye drops in glaucoma could offer insights into similar research approaches for Cioteronel, particularly if it targets similar pathways or conditions (Roberti et al., 2014).
Instructional Kits in Scientific Literacy
Djamahar et al. (2018) discuss the creation of instructional kits to empower scientific literacy, which might be useful in the educational aspect of Cioteronel's research (Djamahar et al., 2018).
Therapeutic Studies Evaluation
Spector and Vesell (2002) elaborate on evaluating therapeutic studies, which can be relevant in assessing the effectiveness of Cioteronel (Spector & Vesell, 2002).
properties
CAS RN |
89672-11-7 |
|---|---|
Product Name |
Cioteronel |
Molecular Formula |
C16H28O2 |
Molecular Weight |
252.39 g/mol |
IUPAC Name |
4-(5-methoxyheptyl)-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-one |
InChI |
InChI=1S/C16H28O2/c1-3-15(18-2)7-5-4-6-12-8-9-13-10-14(17)11-16(12)13/h12-13,15-16H,3-11H2,1-2H3 |
InChI Key |
KDULJHFMZBRAHO-UHFFFAOYSA-N |
SMILES |
CCC(CCCCC1CCC2C1CC(=O)C2)OC |
Canonical SMILES |
CCC(CCCCC1CCC2C1CC(=O)C2)OC |
Other CAS RN |
105635-64-1 |
synonyms |
6-(5-methoxy-1-heptyl)bicyclo(3,3,0)octan-3-one cioteronel CPC 10997 CPC-10997 CPC10997 cyoctol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4r,7r,7Ar,9ar)-4-hydroxy-4-(hydroxymethyl)-6,7-dimethyl-3-oxo-1,3,4,7,7a,9a-hexahydropentaleno[1,6a-c]pyran-9-carboxylic acid](/img/structure/B1201658.png)
![But-2-enedioic acid;1-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]pyrrolidin-2-one](/img/structure/B1201674.png)
